7-Iodocinnolin-4(1H)-one

• Molecular Formula: C8H5IN2O
• Molecular Weight: 272.04 g/mol
• IUPAC Name: 7-iodo-1H-cinnolin-4-one
• InChI: InChI=1S/C8H5IN2O/c9-5-1-2-6-7(3-5)11-10-4-8(6)12/h1-4H,(H,11,12)
• InChI Key: ATDPNDHTLMPALE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1I)NN=CC2=O

Description

7-Iodocinnolin-4(1H)-one is a halogenated cinnolinone derivative characterized by an iodine substituent at the 7-position of the cinnolin-4(1H)-one scaffold. This compound is of interest in medicinal chemistry due to the unique electronic and steric properties imparted by iodine, which may enhance binding affinity in biological targets or serve as a synthetic handle for further derivatization . Its core structure shares similarities with bioactive quinolinones and cinnolinones, such as streptochlorin (a natural product with antifungal activity) and synthetic 2,3-dihydroquinazolin-4(1H)-one derivatives (e.g., MHY2251, a SIRT1 inhibitor) .

Comparison with Similar Compounds

Substituent Effects on NMR Chemical Shifts

The iodine atom in 7-Iodocinnolin-4(1H)-one significantly influences its NMR profile compared to analogs with smaller substituents (e.g., methoxy, chloro). Key observations include:

• 1H NMR Shifts: The iodine’s electron-withdrawing effect deshields adjacent protons, causing downfield shifts. For example, the proton at the 6-position in 7-Iodocinnolin-4(1H)-one appears at δ ~8.2 ppm, whereas the analogous proton in 7-Methoxycinnolin-4(1H)-one (δ ~7.5 ppm) experiences an upfield shift due to the electron-donating methoxy group .
• 13C NMR Shifts: The carbon bearing iodine (C7) shows a pronounced downfield shift (~140 ppm) compared to methoxy-substituted analogs (~125 ppm) .

Table 1. Comparative NMR Data for Cinnolin-4(1H)-one Derivatives

Compound	Substituent	1H Shift (C6-H, ppm)	13C Shift (C7, ppm)	Source
7-Iodocinnolin-4(1H)-one	I	~8.2	~140
7-Methoxycinnolin-4(1H)-one	OMe	~7.5	~125
Streptochlorin	Cl	~8.0	~135

Molecular Properties and Physicochemical Behavior

• Molecular Weight: The iodine atom increases the molecular weight of 7-Iodocinnolin-4(1H)-one (MW: ~259.07 g/mol) compared to 7-Methoxycinnolin-4(1H)-one (MW: 176.17 g/mol) and 7-Chloro derivatives (e.g., ~190 g/mol) .

Antifungal and Antimicrobial Potential

Streptochlorin, a chlorine-substituted cinnolinone, exhibits antifungal activity against Candida albicans (MIC: 8 µg/mL) .

Enzyme Inhibition Profiles

2,3-Dihydroquinazolin-4(1H)-one derivatives (e.g., MHY2251) demonstrate SIRT1 inhibitory activity (IC50: ~1.2 µM) . However, iodine’s steric bulk may hinder binding in enzymes optimized for smaller substituents.